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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092 Get Quote

In-Depth Technical Guide: Pigment Orange 36
For Researchers, Scientists, and Drug Development Professionals

Core Identity and Properties
Pigment Orange 36 is a high-performance benzimidazolone azo pigment prized for its vibrant

reddish-orange hue and exceptional durability. Its chemical structure imparts excellent heat

stability and resistance to weathering, making it a preferred choice in demanding applications

such as automotive coatings, industrial paints, and high-end plastics.[1][2][3]

Table 1: Chemical and Physical Properties of Pigment Orange 36
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Property Value Source(s)

CAS Number 12236-62-3

Molecular Formula C₁₇H₁₃ClN₆O₅ [4][5]

Molecular Weight 416.78 g/mol [4][5]

Chemical Class Azo, Benzimidazolone

Colour Index
C.I. Pigment Orange 36

(11780)

Synonyms
Benzimidazolone Orange HL,

Permanent Orange HL

Appearance Orange powder [5]

Density 1.50 - 1.70 g/cm³ [6][7]

Heat Stability >180 °C [7]

Oil Absorption 35 - 45 g/100g [6]

pH 6.0 - 8.0 [8]

Synthesis and Manufacturing
The synthesis of Pigment Orange 36 is a multi-step process involving diazotization followed by

an azo coupling reaction.[5] The key raw materials are 4-chloro-2-nitrobenzenamine and 3-oxo-

N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide.[5]

Synthesis Workflow
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Post-Treatment

4-Chloro-2-nitrobenzenamine

Diazonium Salt Intermediate

 Diazotization 

Sodium Nitrite (NaNO₂)
in Acidic Medium

Crude Pigment Orange 36

3-Oxo-N-(2-oxo-2,3-dihydro-1H-
benzo[d]imidazol-5-yl)butanamide

 Coupling Reaction 

Filtration & Washing

Drying & Milling

Final Pigment Orange 36 Powder

Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Orange 36.

Experimental Protocol: Synthesis
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This protocol is a representative procedure based on established chemical principles for azo

pigment synthesis.

Diazotization:

Suspend 0.1 mol of 4-chloro-2-nitrobenzenamine in a 2 M hydrochloric acid solution at 0-5

°C in a jacketed reactor.

Slowly add a pre-cooled aqueous solution of 0.1 mol sodium nitrite dropwise, maintaining

the temperature below 5 °C.

Stir the mixture for 30-60 minutes after the addition is complete to ensure full formation of

the diazonium salt. The completion of the reaction can be monitored by testing for the

absence of nitrous acid using starch-iodide paper.

Azo Coupling:

In a separate vessel, dissolve 0.1 mol of 3-oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-

5-yl)butanamide in a dilute sodium hydroxide solution.

Cool the coupling agent solution to 10-15 °C.

Slowly add the previously prepared diazonium salt solution to the coupling agent solution

under vigorous stirring.

Maintain the pH of the reaction mixture between 4.5 and 5.5 by the controlled addition of a

buffer solution (e.g., sodium acetate).

Continue stirring for 2-3 hours to allow for complete coupling, resulting in the precipitation

of the crude pigment.

Post-Treatment and Purification:

Filter the resulting pigment slurry and wash the filter cake extensively with deionized water

until the filtrate is neutral and free of salts.

Resuspend the wet cake in water and heat to 80-90 °C for 1 hour to improve crystallinity

and pigment properties.
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Filter the pigment again and dry in an oven at 60-80 °C until a constant weight is achieved.

The dried pigment can be milled to achieve the desired particle size distribution.

Analytical Characterization
A suite of analytical techniques is employed to confirm the identity, purity, and physical

properties of Pigment Orange 36.

Table 2: Analytical Characterization Data

Technique Observation Source(s)

UV-Vis Spectroscopy λmax ≈ 480–500 nm

FTIR Spectroscopy

Characteristic peaks for N=N

(azo), C=O (carbonyl), and

aromatic C-H stretching.

Thermal Analysis (TGA/DSC)

Onset of thermal

decomposition at

approximately 300°C.

X-Ray Diffraction (XRD)

Exhibits an amorphous to

semi-crystalline nature

depending on processing.

Electron Microscopy

(SEM/TEM)

Particle morphology typically in

the range of 50–200 nm.

Experimental Protocols: Characterization
UV-Visible Spectroscopy:

Prepare a dilute suspension of Pigment Orange 36 in a suitable solvent (e.g., N-Methyl-2-

pyrrolidone).

Sonicate the suspension to ensure uniform dispersion.
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Record the absorbance spectrum from 300 to 700 nm using a double-beam UV-Vis

spectrophotometer.

Identify the wavelength of maximum absorption (λmax).

Lightfastness Testing (Accelerated Weathering):

Prepare coated panels or plastic plaques containing a standardized concentration of

Pigment Orange 36.

Place the samples in a xenon arc weather-ometer, which simulates the full spectrum of

sunlight.[9][10]

Expose the samples to cycles of light and moisture according to a standard test method

(e.g., ISO 105-B02).[10]

Simultaneously expose a set of Blue Wool standards (rated 1-8) as a reference.[10][11]

Periodically remove the samples and assess the color change (ΔE*) against an

unexposed control using a spectrophotometer.

The lightfastness rating is determined by comparing the fading of the pigment to that of the

Blue Wool standards.[11]

Performance and Applications
Pigment Orange 36 is valued for its excellent fastness properties, which are critical for long-

term color stability in various applications.

Table 3: Fastness Properties of Pigment Orange 36
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Property Rating (Scale) Description Source(s)

Lightfastness
7-8 (Blue Wool Scale

1-8)

Excellent resistance to

fading upon light

exposure.

[7]

Weather Resistance 5 (Scale 1-5)
High durability in

outdoor conditions.
[6][7]

Acid Resistance 5 (Scale 1-5)
Stable in acidic

environments.
[6][7]

Alkali Resistance 5 (Scale 1-5)
Stable in alkaline

environments.
[6][7]

Water Resistance 5 (Scale 1-5)
Insoluble and stable in

water.
[7]

Oil Resistance 4-5 (Scale 1-5)

Good to excellent

stability in the

presence of oils.

[7]

Its primary applications are in sectors where high performance is non-negotiable:

Automotive Coatings: Used in both OEM and refinish paints due to its excellent weather and

lightfastness.[1][3]

Plastics: Suitable for coloring PVC and HDPE where it shows high lightfastness and does

not cause dimensional deformation.[3]

Printing Inks: Employed in packaging and metal decorative inks for its solvent resistance and

lightfastness.[3]

Industrial and Powder Coatings: Its durability makes it ideal for a wide range of industrial

applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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